Cas no 943437-03-4 (1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one)

• Product Name: 1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one
• CAS No: 943437-03-4
• MF: C₁₇H₁₀BrCl₂F₃O
• MW: 438.065912723541
• CID: 5520658
• PubChem ID: 57552581
• Update Time: 2025-10-23

1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 1-(4-bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluoro-
• Fluralaner-022
• SCHEMBL13385053
• 1-(4-bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one
• XRLMWBNXKABBKG-ZSOIEALJSA-N
• (Z)-1-(4-bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one
• 943437-03-4
• 1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one

• Inchi： 1S/C17H10BrCl2F3O/c1-9-4-10(2-3-15(9)18)16(24)8-14(17(21,22)23)11-5-12(19)7-13(20)6-11/h2-8H,1H3
• InChI Key： XRLMWBNXKABBKG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C(C)=C1)(=O)C=C(C1=CC(Cl)=CC(Cl)=C1)C(F)(F)F

Computed Properties

• Exact Mass: 435.92442g/mol
• Monoisotopic Mass: 435.92442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one

Comprehensive Overview of 1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one (CAS No. 943437-03-4)

The compound 1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one (CAS No. 943437-03-4) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromine, chlorine, and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for halogenated compounds like 1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one has surged, driven by advancements in drug discovery and precision agriculture. The compound's CAS No. 943437-03-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Its molecular structure, characterized by a butenone backbone and multiple aryl substituents, offers versatility in chemical modifications, making it a focal point for synthetic chemists.

One of the key reasons for the growing interest in this compound is its potential application in targeted therapies. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical candidates, a topic widely discussed in medicinal chemistry forums. Additionally, the bromo and dichloro substituents contribute to its electrophilic properties, enabling selective reactions in complex synthetic pathways. These attributes align with current trends in personalized medicine and green chemistry, where efficiency and sustainability are paramount.

From an agrochemical perspective, 1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one is being explored for its potential as a pesticide intermediate. The compound's ability to interact with biological targets in pests while minimizing environmental impact is a hot topic in sustainable agriculture. Researchers are investigating its mode of action, particularly its effects on enzyme inhibition and receptor binding, which are critical for developing next-generation crop protection solutions.

The synthesis of CAS No. 943437-03-4 involves multi-step organic reactions, often starting from readily available precursors like 4-bromo-3-methylbenzaldehyde and 3,5-dichlorophenylacetonitrile. Optimizing these synthetic routes is a common subject in process chemistry discussions, as it impacts the scalability and cost-effectiveness of production. Recent publications highlight innovative catalytic methods to improve yields and reduce waste, reflecting the industry's shift toward atom economy and circular chemistry principles.

Analytical characterization of 1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and research reproducibility. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and quality control across laboratories.

In the context of intellectual property, several patents reference CAS No. 943437-03-4, underscoring its commercial value. Companies active in fine chemicals and specialty materials are investing in proprietary technologies to manufacture and apply this compound. This trend is evident in the increasing number of patent filings related to fluorinated building blocks and halogenated intermediates, which are pivotal in developing high-performance materials and biologics.

Looking ahead, the trajectory for 1-(4-Bromo-3-methylphenyl)-3-(3,5-dichlorophenyl)-4,4,4-trifluorobut-2-en-1-one appears promising. Its alignment with emerging fields like bioconjugation and prodrug design positions it as a molecule of interest for future innovations. As the scientific community continues to explore its potential, collaborations between academia and industry will likely accelerate its adoption in next-generation applications.